Cas no 1598673-63-2 (2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol
• CAS No: 1598673-63-2
• MF: C₇H₇F₃O₂
• MW: 180.124492883682
• CID: 6275854
• PubChem ID: 116216238
• Update Time: 2025-05-22

2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol
• 1598673-63-2
• EN300-1937270

• Inchi： 1S/C7H7F3O2/c1-4-2-3-12-5(4)6(11)7(8,9)10/h2-3,6,11H,1H3
• InChI Key： ISKDIILCQJZTQS-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)C=CO1)O)(F)F

Computed Properties

• Exact Mass: 180.03981395g/mol
• Monoisotopic Mass: 180.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol

Exploring 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol (CAS No. 1598673-63-2): Properties, Applications, and Market Insights

The compound 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol (CAS No. 1598673-63-2) is a fluorinated alcohol derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and specialty materials. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while also addressing frequently asked questions by researchers and industry professionals.

From a structural perspective, 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol combines a trifluoroethanol moiety with a 3-methylfuran ring, creating a molecule with interesting electronic and steric properties. The presence of both the electron-withdrawing trifluoromethyl group and the electron-rich furan ring makes this compound particularly valuable for designing new materials with tailored properties. Recent studies have shown that derivatives of this compound exhibit promising characteristics for use in organic electronics and as building blocks for more complex molecular architectures.

In pharmaceutical research, 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol has shown potential as an intermediate in the synthesis of novel drug candidates. The trifluoromethyl group is known to enhance metabolic stability and membrane permeability, while the furan ring can participate in various molecular interactions. Researchers are particularly interested in how this compound's unique structure might contribute to the development of new therapeutic agents targeting neurological disorders and inflammatory conditions, which are among the most searched topics in medical chemistry today.

The agrochemical industry has also taken notice of CAS No. 1598673-63-2, exploring its potential as a precursor for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, compounds like 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol that offer targeted activity with potentially lower ecological footprints are receiving heightened attention. This aligns perfectly with current market trends toward "green chemistry" solutions in agriculture.

From a synthetic chemistry standpoint, the preparation of 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol typically involves the reaction of 3-methylfuran with trifluoroacetaldehyde derivatives under controlled conditions. Recent advances in catalytic methods have improved the efficiency of this synthesis, making the compound more accessible for research and development purposes. These methodological improvements are particularly relevant given the current emphasis on process optimization and atom economy in chemical manufacturing.

The physical properties of 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol make it suitable for various applications. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in both polar and non-polar solvents. This balanced solubility profile, combined with its relatively low volatility, makes it a versatile reagent in many chemical processes. Researchers often search for information about its exact boiling point, density, and refractive index, which are crucial parameters for process development.

In material science, the compound's unique combination of structural features has sparked interest for potential use in liquid crystal formulations and as a component in advanced polymer systems. The growing demand for high-performance materials in electronics and display technologies has led to increased research into fluorinated compounds like 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol that can contribute to improved material properties.

Market analysts note that the global demand for specialty fluorinated compounds, including CAS No. 1598673-63-2, is expected to grow steadily in the coming years. This growth is driven by expanding applications in multiple industries and the continuous search for novel chemical entities with improved performance characteristics. Suppliers and manufacturers are responding to this trend by scaling up production capabilities and improving purification methods to meet the needs of diverse research and industrial applications.

Quality control and analytical methods for 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol typically involve a combination of chromatographic techniques (HPLC, GC) and spectroscopic methods (NMR, IR, MS). These analytical protocols ensure the compound meets the purity standards required for various applications, particularly in pharmaceutical research where stringent quality requirements apply. Recent advancements in analytical technology have made it possible to detect and quantify even trace impurities in such compounds.

Storage and handling recommendations for 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol generally include protection from moisture and storage in cool, well-ventilated areas. While not classified as highly hazardous, proper laboratory practices should always be followed when working with this or any chemical compound. These safety considerations are particularly important given the current emphasis on workplace safety and regulatory compliance in chemical industries worldwide.

Looking to the future, research into 2,2,2-trifluoro-1-(3-methylfuran-2-yl)ethan-1-ol and its derivatives is likely to expand into new areas. The compound's structural features make it a promising candidate for further exploration in medicinal chemistry, material science, and specialty chemical applications. As synthetic methods continue to improve and new applications are discovered, this compound may play an increasingly important role in various technological advancements.

For researchers and industry professionals seeking more information about CAS No. 1598673-63-2, several key resources are available. Technical data sheets from reputable suppliers provide essential physical and chemical data, while scientific literature offers insights into the latest research developments and potential applications. Staying informed about these developments is crucial for anyone working with this interesting and versatile chemical compound.